Cas no 28063-42-5 (Monoerucin)

• Product Name: Monoerucin
• CAS No: 28063-42-5
• MF: C₂₅H₄₈O₄
• MW: 412.646228790283
• CID: 267591
• PubChem ID: 5378924
• Update Time: 2025-04-19

Monoerucin Chemical and Physical Properties

Names and Identifiers

• 13-Docosenoic acid,monoester with 1,2,3-propanetriol,(13Z)-
• Monoerucin
• Monoerucin (13c)
• 2,3-dihydroxypropyl (13Z)-docos-13-enoate
• 2-hydroxy-1-(hydroxymethyl)ethyl (13Z)-docos-13-enoate
• 1-Monoerucin
• 1-(cis-13-Docosenoyl)-rac-glycerol
• MAG 22:1
• 1-acylglycerol 22:1(13Z)
• CS-0185670
• MG 22:1
• DTXSID801273979
• 2,3-Dihydroxypropyl cis-13-docosenoate
• 13-Docosenoic acid, 2,3-dihydroxypropyl ester, (13Z)-
• 1-Mono-cis-13-docosenoyl Glycerol
• SCHEMBL1067259
• ZXNAIPHYBVMMPY-KTKRTIGZSA-N
• KL48IT5UG7
• 1-erucoylglycerol
• HY-W127438
• UNII-KL48IT5UG7
• Glycerol alpha-Monoerucate
• 2,3-dihydroxypropyl (Z)-docos-13-enoate
• 2,3-Dihydroxypropyl (13Z)-13-docosenoate #
• Glyceryl 1-erucate
• 28063-42-5
• 1-(13Z-docosenoyl)-glycerol
• 5389-95-7
• M1076
• 2,3-Dihydroxypropyl (13Z)-13-docosenoate
• CHEBI:142498
• T72218

• Inchi： 1S/C25H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25(28)29-23-24(27)22-26/h9-10,24,26-27H,2-8,11-23H2,1H3/b10-9-
• InChI Key： ZXNAIPHYBVMMPY-KTKRTIGZSA-N
• SMILES： O(CC(CO)O)C(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 412.355
• Monoisotopic Mass: 412.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White powder
• Density: 1.0±0.1 g/cm3
• Melting Point: 52°C
• Boiling Point: 533.3±30.0 °C at 760 mmHg
• Flash Point: 165.2±18.1 °C
• Refractive Index: 1.477
• PSA: 66.76000
• LogP: 6.48070
• Solubility: Not determined
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Monoerucin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Safety Instruction： 22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoacylglycerols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters